Cas no 1551199-64-4 (3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one)

3-Amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one is a heterocyclic compound featuring both amino and dihydroxypropyl functional groups, making it a versatile intermediate in organic synthesis. Its pyridinone core and hydroxyl substituents enhance solubility and reactivity, facilitating its use in pharmaceutical and biochemical applications. The compound’s structural features allow for selective modifications, enabling the development of derivatives with tailored properties. Its stability under physiological conditions and compatibility with aqueous systems make it suitable for drug discovery and medicinal chemistry research. The presence of multiple functional groups also supports its utility in cross-coupling reactions and as a building block for complex molecular architectures.

3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one structure

1551199-64-4 structure

Product Name:3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one

CAS No:1551199-64-4

MF:C₈H₁₂N₂O₃

MW:184.192481994629

CID:6104233

PubChem ID:82849355

Update Time:2025-10-19

3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one
- EN300-1107165
- AKOS021168007
- 1551199-64-4
- Inchi： 1S/C8H12N2O3/c9-7-2-1-3-10(8(7)13)4-6(12)5-11/h1-3,6,11-12H,4-5,9H2
- InChI Key： GRSJYSQAYSWSGP-UHFFFAOYSA-N
- SMILES： OC(CO)CN1C=CC=C(C1=O)N

Computed Properties

Exact Mass: 184.08479225g/mol
Monoisotopic Mass: 184.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 86.8Å²

3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1107165-0.05g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4	95%	0.05g	$647.0	2023-10-27
Enamine	EN300-1107165-0.1g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4	95%	0.1g	$678.0	2023-10-27
Enamine	EN300-1107165-0.25g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4	95%	0.25g	$708.0	2023-10-27
Enamine	EN300-1107165-0.5g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4	95%	0.5g	$739.0	2023-10-27
Enamine	EN300-1107165-1.0g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4		1g	$1299.0	2023-05-23
Enamine	EN300-1107165-2.5g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4	95%	2.5g	$1509.0	2023-10-27
Enamine	EN300-1107165-5.0g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4		5g	$3770.0	2023-05-23
Enamine	EN300-1107165-10.0g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4		10g	$5590.0	2023-05-23
Enamine	EN300-1107165-1g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4	95%	1g	$770.0	2023-10-27
Enamine	EN300-1107165-5g	3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one	1551199-64-4	95%	5g	$2235.0	2023-10-27

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Additional information on 3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one (CAS No. 1551199-64-4): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and chemical research, 3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one (CAS No. 1551199-64-4) has emerged as a compound of significant interest. This molecule, characterized by its unique dihydropyridinone core and dihydroxypropyl side chain, offers a versatile scaffold for drug discovery and material science applications. Researchers and industry professionals are increasingly exploring its potential due to its structural flexibility and bioactivity.

The compound's CAS number 1551199-64-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its amino and hydroxyl functional groups make it a valuable intermediate in synthesizing more complex molecules, particularly in the development of small-molecule therapeutics and bioconjugates. Recent studies highlight its role in modulating enzymatic activity, sparking discussions about its applicability in targeted drug delivery systems and precision medicine.

One of the most searched questions surrounding 3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one relates to its solubility and stability under physiological conditions. Analytical data suggest that the compound exhibits moderate water solubility, a property leveraged in formulation development for oral or injectable drugs. Additionally, its thermal stability has been tested up to 150°C, making it suitable for industrial processes requiring heat exposure.

From an SEO perspective, trending queries like "dihydropyridinone derivatives in cancer research" or "synthetic routes for CAS 1551199-64-4" reflect growing academic and commercial interest. The compound's mechanism of action in kinase inhibition is another hot topic, with preprint repositories and patent filings citing its potential in oncology and inflammatory diseases. These applications align with the broader demand for novel heterocyclic compounds in medicinal chemistry.

Environmental and green chemistry considerations are also pivotal. The synthesis of 3-amino-1-(2,3-dihydroxypropyl)-1,2-dihydropyridin-2-one has been optimized to reduce hazardous byproducts, addressing the pharmaceutical industry's push toward sustainable manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, CAS 1551199-64-4 represents a nexus of innovation across multiple disciplines. Its molecular structure, bioactive properties, and industrial adaptability position it as a compound worthy of continued exploration. As research advances, its integration into next-generation therapeutics and smart materials is anticipated to expand, driven by both scientific curiosity and market demand.